Cas no 109719-77-9 (1,2,3,7,8-Pentachloro-dibenzofuran-13C12)

1,2,3,7,8-Pentachloro-dibenzofuran-13C12 is a stable isotope-labeled analog of the native compound, widely used as an internal standard in analytical chemistry for precise quantification. The incorporation of 13C12 ensures minimal isotopic interference, enhancing accuracy in mass spectrometry and GC-MS analyses. This compound is particularly valuable in environmental and toxicological studies for tracking polychlorinated dibenzofurans (PCDFs), a class of persistent organic pollutants. Its high isotopic purity and chemical stability make it a reliable reference material for method validation and regulatory compliance. The labeled structure allows for unambiguous identification, reducing matrix effects and improving reproducibility in complex sample matrices.
1,2,3,7,8-Pentachloro-dibenzofuran-13C12 structure
109719-77-9 structure
Product Name:1,2,3,7,8-Pentachloro-dibenzofuran-13C12
CAS No:109719-77-9
MF:C12H3Cl5O
MW:352.328476190567
CID:216698
PubChem ID:184109
Update Time:2025-05-23

1,2,3,7,8-Pentachloro-dibenzofuran-13C12 Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran-13C12,1,2,3,7,8-pentachloro- (9CI)
    • 1,2,3,7,8-pentachlorodibenzofuran
    • 1,2,3,7,8-Pentachloro(~13~C_12_)dibenzo[b,d]furan
    • NS00066912
    • 109719-77-9
    • Dibenzofuran-13C12, 1,2,3,7,8-pentachloro-
    • 1,2,3,7,8-Pentachloro-dibenzofuran-13C12
    • DTXSID80911302
    • 1,2,3,7,8-PeCDF-13C12
    • CID 184109
    • Inchi： 1S/C12H3Cl5O/c13-5-1-4-8(2-6(5)14)18-9-3-7(15)11(16)12(17)10(4)9/h1-3H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
    • InChI Key： SBMIVUVRFPGOEB-WCGVKTIYSA-N
    • SMILES： Cl[13C]1=[13C]([13C](=[13CH][13C]2=[13C]1[13C]1[13CH]=[13C]([13C](=[13CH][13C]=1O2)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 351.899961g/mol
  • Monoisotopic Mass: 349.902911g/mol
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 13.1Ų

1,2,3,7,8-Pentachloro-dibenzofuran-13C12 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P220422-1mg
1,2,3,7,8-Pentachloro-dibenzofuran-13C12
 109719-77-9
1mg
 $ 190.00 2023-04-13
TRC
P220422-10mg
1,2,3,7,8-Pentachloro-dibenzofuran-13C12
 109719-77-9
10mg
 $ 1499.00 2023-04-13
TRC
P220422-50mg
1,2,3,7,8-Pentachloro-dibenzofuran-13C12
 109719-77-9
50mg
 $ 26600.00 2023-09-06

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